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Compound of Interest

Compound Name: Ensulizole (Standard)

Cat. No.: B149491

Ensulizole (also known as Phenylbenzimidazole Sulfonic Acid) is a common water-soluble UVB
filter used in sunscreen and cosmetic formulations. Proper disposal of this compound is crucial
to ensure laboratory safety, regulatory compliance, and environmental protection. This guide
provides essential, step-by-step procedures for the safe handling and disposal of Ensulizole in
a laboratory setting.

Immediate Safety and Handling Precautions

Before handling Ensulizole, it is imperative to consult the Safety Data Sheet (SDS) and adhere
to standard laboratory safety protocols. Key safety measures include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, gloves, and a lab coat.[1][2]

o Ventilation: Use Ensulizole in a well-ventilated area to avoid inhalation of dust.[1][3]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][3] In case of contact, rinse
the affected area thoroughly with water.[1][4]

o Storage: Store Ensulizole in a tightly closed, light-resistant container in a cool, dry place
away from incompatible materials such as strong oxidizing agents.[3][5]

Step-by-Step Disposal Procedure
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The disposal of Ensulizole must be conducted in accordance with all applicable federal, state,
and local regulations.[1][2][3] While Ensulizole is not always classified as a hazardous waste
under US EPA guidelines (40 CFR 261.3), the final determination lies with the waste generator.

[11[5][6]

o Waste Characterization: Determine if the Ensulizole waste is classified as hazardous
according to your local, state, and federal regulations.[1][5] Consult your institution's
Environmental Health and Safety (EHS) department for guidance.

e Collection and Storage of Waste:

o Collect waste Ensulizole, including any contaminated materials, in a designated and
clearly labeled, sealed container.[6]

o Do not mix with other waste streams unless explicitly permitted by your EHS department.
o Disposal of Unused Product:

o For unused or expired Ensulizole, arrange for disposal through an approved and licensed
waste disposal facility.[1][6]

o Do not dispose of Ensulizole down the drain or in the regular trash.[1][3] Its water solubility
raises concerns about its potential to enter and persist in aquatic systems.[7]

» Disposal of Contaminated Materials:

o Any materials used for cleaning up spills, such as absorbent pads or wipes, should be
collected in a suitable container for disposal.[3]

o Contaminated PPE should be removed carefully and disposed of as bio-hazardous waste
if applicable, or as directed by your institution's safety protocols.[3]

o Empty Container Disposal:

o Empty containers should be managed for local recycling, recovery, or waste disposal as
unused product.[2][3][6] Do not reuse empty containers.[1]
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Quantitative Data Summary

While specific quantitative limits for Ensulizole disposal are not broadly established and depend
on local regulations, the following table summarizes key physical and toxicological data
relevant to its handling and safety.

Property Value Source
Molecular Formula C13H10N203s [3]
Molecular Weight 274.28 g/mol [3]
Appearance White crystalline powder [2][3]
Melting Point >300 °C [8][9]
Oral LD50 (Rat) > 16000 mg/kg [6][10]
Dermal LD50 (Rat) > 3000 mg/kg [6][10]

Ensulizole Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ensulizole.
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Ensulizole Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Ensulizole: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149491#ensulizole-standard-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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